Guaiacol

Specification

• Description: O-methoxyphenol appears as colorless to amber crystals or liquid. Density (of solid) 1.129 g / cm3. Solidifies at 28 °C (82.4 °F), but may remain liquid for a long time even at a much lower temperature. Slightly water soluble. Soluble in aqueous sodium hydroxide. Used medicinally as an expectorant. Used, because of its anti-oxidant properties, as an anti-skinning agent for paints.; Guaiacol is a monomethoxybenzene that consists of phenol with a methoxy substituent at the ortho position. It has a role as an expectorant, a disinfectant, a plant metabolite and an EC 1.1.1.25 (shikimate dehydrogenase) inhibitor. It is functionally related to a catechol.; Guaiacol is an agent thought to have disinfectant properties and used as an expectorant. Guaiacol is a phenolic natural product first isolated from Guaiac resin and the oxidation of lignin. Guaiacol is also present in wood smoke, as a product of pyrolysis of lignin. Guaiacol has been found in the urine of patients with neuroblastoma and pheochromocytoma.; Guaiacol is a natural product found in Angelica gigas, Rhodotorula mucilaginosa, and other organisms with data available.; Creosote is a class of carbonaceous chemicals formed by the distillation of various tars and pyrolysis of wood or fossil fuel. They are used industrially as antiseptics and preservatives. Large quantities of creosote can be toxic and exposure can cause a wide variety of issues from skin irritation to death depending on the route and level (concentration and duration) of exposure. Creosote buildup in domestic heating systems can cause chimney fires.; Guaiacol is a phenolic compound with a methoxy group and is the monomethyl ether of catechol. Guaiacol is readily oxidized by the heme iron of peroxidases including the peroxidase of cyclooxygenase (COX) enzymes. It therefore serves as a reducing co-substrate for COX reactions. Guaiacol is a phenolic natural product first isolated from Guaiac resin and the oxidation of lignin. It is a yellowish aromatic oil that is now commonly derived from guaiacum or wood creosote. It is used medicinally as an expectorant, antiseptic, and local anesthetic. Guaiacol is used in traditional dental pulp sedation, and has the property of inducing cell proliferation; guaiacol is a potent scavenger of reactive oxygen radicals and its radical scavenging activity may be associated with its effect on cell proliferation. Guaiacol is also used in the preparation of synthetic vanillin. Guaiacol is also present in wood smoke, as a product of pyrolysis of lignin. Guaiacol has been found in the urine of patients with neuroblastoma and pheochromocytoma. (A3556, A3559).; 2-methoxyphenol is a metabolite found in or produced by Saccharomyces cerevisiae.; An agent thought to have disinfectant properties and used as an expectorant. (From Martindale, The Extra Pharmacopoeia, 30th ed, p747); See also: Wood Creosote (part of); Tolu balsam (USP) (part of).
• CAS No.: 90-05-1
• Molecular Formula: C7H8O2
• Molecular Weight: 124.14 g/mol
• IUPAC Name: 2-methoxyphenol
• Standard InChI: InChI=1S/C7H8O2/c1-9-7-5-3-2-4-6(7)8/h2-5,8H,1H3
• Standard InChI Key: LHGVFZTZFXWLCP-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1O
• Canonical SMILES: COC1=CC=CC=C1O
• Appearance: Assay:≥98%A colorless liquid
• Boiling Point: 399 to 403 °F at 760 mmHg (NTP, 1992); ABOUT 203 °C; 205 °C
• Colorform: ALMOST COLORLESS OR YELLOWISH, OILY LIQUID; Faintly yellowish, limpid, oily liquid or yellow crystals; White or slightly yellow crystalline mass or colorless to yellowish, very refractive liquid; Hexagonal prisms
• Flash Point: 180 °F (NTP, 1992); 73.9 °C (165 °F) (CLOSED CUP); 85 °C (185 °F) (OPEN CUP); 180 °F (open cup)
• Melting Point: SOLIDIFIES at 82.4 °F (NTP, 1992); 32 °C; 28 °C